Cas no 2135-14-0 (Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-
• CAS No: 2135-14-0
• MF: C₂₄H₃₁FO₅
• MW: 418.498351335526
• CID: 261304
• PubChem ID: 11954034
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-
• Pregna-1,4-diene-3,20-dione, 9.α.-fluoro-16.α.,17.α.-isopropylidenedioxy-11.β.-hydroxy-
• 9-fluoro-11beta-hydroxy-16alpha,17-(isopropylidenedioxy)pregna-1,4-diene-3,20-dione
• CL-27071
• Descinolone acetonide
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-hydroxy-16,17-((1-methylethyl idene)bis(oxy))-, (11beta,16alpha)-
• Descinolone acetonide (USAN)
• 4-19-00-02837 (Beilstein Handbook Reference)
• D03691
• NS00047909
• SCHEMBL618979
• 2135-14-0
• 21-Deoxy F-4 acetonide
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,16alpha,17-trihydroxy-, cyclic 16,17-acetal with acetone
• ENR9Z582HW
• UNII-ENR9Z582HW
• CHEMBL2106177
• EINECS 218-368-8
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-, (11beta,16alpha)-
• CHEBI:34672
• NSC 44827
• CL 27071
• Descinolone acetonide [USAN]
• DTXSID60943909
• BRN 0056899
• 21-Deoxytriamcinoline acetonide
• CL 27,071
• 21-Deoxytriamcinolone acetonide
• 9-Fluoro-11beta,16alpha,17-trihydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetone
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
• NSC-44827
• Q27116215

• Inchi： 1S/C24H31FO5/c1-13(26)24-19(29-20(2,3)30-24)11-17-16-7-6-14-10-15(27)8-9-21(14,4)23(16,25)18(28)12-22(17,24)5/h8-10,16-19,28H,6-7,11-12H2,1-5H3/t16-,17-,18-,19+,21-,22-,23-,24+/m0/s1
• InChI Key： BSHYASCHOGHGHW-PIQRJGQMSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O)C

Computed Properties

• Exact Mass: 418.21600
• Monoisotopic Mass: 418.21555225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 3.44640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives